Cas no 1152867-99-6 (1-[4-(3,5-Dimethylpyrazol-1-yl)-3-fluorophenyl]ethanone)

• Product Name: 1-[4-(3,5-Dimethylpyrazol-1-yl)-3-fluorophenyl]ethanone
• CAS No: 1152867-99-6
• MF: C₁₃H₁₃FN₂O
• MW: 232.253526449203
• CID: 4681544
• Update Time: 2023-08-15

1-[4-(3,5-Dimethylpyrazol-1-yl)-3-fluorophenyl]ethanone Chemical and Physical Properties

Names and Identifiers

• 1-[4-(3,5-Dimethyl-1H-pyrazol-1-yl)-3-fluorophenyl]ethanone
• 1-[4-(3,5-dimethylpyrazol-1-yl)-3-fluorophenyl]ethanone
• BC4161756
• ethanone, 1-[4-(3,5-dimethyl-1H-pyrazol-1-yl)-3-fluorophenyl]-
• 1-[4-(3,5-Dimethylpyrazol-1-yl)-3-fluorophenyl]ethanone

• Inchi： 1S/C13H13FN2O/c1-8-6-9(2)16(15-8)13-5-4-11(10(3)17)7-12(13)14/h4-7H,1-3H3
• InChI Key： QBBWLGIFBSASET-UHFFFAOYSA-N
• SMILES： FC1C=C(C(C)=O)C=CC=1N1C(C)=CC(C)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 297
• Topological Polar Surface Area: 34.9